Cas no 1157736-59-8 (1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one)

• Product Name: 1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one
• CAS No: 1157736-59-8
• MF: C₁₁H₁₃FO₂S
• MW: 228.283125638962
• CID: 5250143
• PubChem ID: 43793956
• Update Time: 2025-06-14

1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1157736-59-8
• 1-{3-[(ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one
• EN300-394123
• 1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one

• Inchi： 1S/C11H13FO2S/c1-3-15-6-8-4-9(12)5-10(7(2)13)11(8)14/h4-5,14H,3,6H2,1-2H3
• InChI Key： QVVIMNUVZVOVMJ-UHFFFAOYSA-N
• SMILES： S(CC)CC1C=C(C=C(C(C)=O)C=1O)F

Computed Properties

• Exact Mass: 228.06202899g/mol
• Monoisotopic Mass: 228.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one

Research Brief on 1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one (CAS: 1157736-59-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, 1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one (CAS: 1157736-59-8) has emerged as a promising candidate due to its unique structural and functional properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, with the molecular formula C11H13FO2S, features a fluoro-substituted phenyl ring and an ethylsulfanyl methyl group, which contribute to its distinct chemical reactivity and biological interactions. Recent studies have explored its role as an intermediate in the synthesis of more complex pharmacologically active molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, which are critical in targeting cancer pathways.

In terms of biological activity, preliminary in vitro studies have shown that 1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one exhibits moderate inhibitory effects on specific enzymes involved in inflammatory responses. This suggests its potential as a lead compound for anti-inflammatory drug development. Furthermore, its metabolic stability and bioavailability have been investigated in preclinical models, with results indicating favorable pharmacokinetic properties.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. These findings open new avenues for designing therapeutics targeting protein misfolding disorders.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions include structural modifications to enhance its efficacy and safety profiles, as well as comprehensive toxicological assessments. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-{3-[(Ethylsulfanyl)methyl]-5-fluoro-2-hydroxyphenyl}ethan-1-one represents a versatile scaffold in medicinal chemistry with broad therapeutic potential. Continued investigation into its mechanisms of action and derivative synthesis will be crucial for unlocking its full pharmacological value. This brief underscores the importance of interdisciplinary research in advancing drug discovery and highlights the compound's role in addressing unmet medical needs.